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Introduction

Fuscaxanthone C is a naturally occurring xanthone, a class of organic compounds with a
distinctive tricyclic xanthen-9-one core. First isolated from the stem bark of the Thai medicinal
plant Garcinia fusca, Fuscaxanthone C belongs to a family of prenylated xanthones that have
garnered significant interest in the scientific community for their potential therapeutic properties.
[1] This technical guide provides a comprehensive overview of the molecular formula, structural
elucidation, and potential biological relevance of Fuscaxanthone C, with a focus on
guantitative data and experimental methodologies.

Molecular Formula and Physicochemical Properties

The molecular formula of Fuscaxanthone C has been determined by high-resolution mass
spectrometry (HRMS) to be C26H300s. This corresponds to a molecular weight of 438.51 g/mol
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Property Value Source
Molecular Formula C26H3006 HRMSJ[1]
Molecular Weight 438.51 g/mol Calculated
Class Xanthone [2]
Botanical Source Garcinia fusca [1]

Structural Elucidation: A Spectroscopic Approach

The chemical structure of Fuscaxanthone C was elucidated using a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a complete, publicly available, tabulated dataset of the *H and 3C NMR spectral data for
Fuscaxanthone C is not readily accessible, the initial characterization by Ito et al. (2003)
provides key insights into its structure. The presence of two prenyl groups, a xanthone core,
and methoxy groups are characteristic features identified through NMR. A detailed analysis of
1D and 2D NMR experiments, such as COSY, HMQC, and HMBC, would be required for the
complete assignment of all proton and carbon signals.

A related thesis citing the original work is reported to contain a comprehensive table of these
NMR data, though it is not widely available.

Mass Spectrometry (MS)

High-resolution mass spectrometry was instrumental in determining the precise molecular
formula of Fuscaxanthone C. The fragmentation pattern of prenylated xanthones in mass
spectrometry typically involves the loss of the prenyl side chains. Common fragmentation
pathways include the cleavage of the C-C bond between the aromatic ring and the prenyl
group, leading to the loss of a CsHo radical (m/z 69) or a CaH7 fragment (m/z 55). Further
fragmentation of the xanthone core can also be observed.

Experimental Protocols
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The following sections outline the general experimental procedures for the isolation and
characterization of xanthones from Garcinia species, based on established methodologies.

Isolation and Purification of Fuscaxanthone C

The isolation of Fuscaxanthone C from the stem bark of Garcinia fusca typically involves the
following steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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